1-[(5-Fluoro-2-nitrophenyl)methyl]-4-(prop-2-yn-1-yl)piperazine

• IUPAC Name: 1-[(5-fluoro-2-nitrophenyl)methyl]-4-prop-2-ynylpiperazine
• InChI: InChI=1S/C14H16FN3O2/c1-2-5-16-6-8-17(9-7-16)11-12-10-13(15)3-4-14(12)18(19)20/h1,3-4,10H,5-9,11H2
• InChI Key: FUQMUDZGRFZRDH-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)CC2=C(C=CC(=C2)F)[N+](=O)[O-]
• Molecular Formula: C14H16FN3O2
• Molecular Weight: 277.29 g/mol

Description

The compound “1-[(5-Fluoro-2-nitrophenyl)methyl]-4-(prop-2-yn-1-yl)piperazine” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The molecule also contains a fluoro-nitrophenyl group and a prop-2-yn-1-yl group. Fluorine atoms are often added to pharmaceuticals to improve their stability and ability to penetrate cells.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, a fluoro-nitrophenyl group, and a prop-2-yn-1-yl group. The presence of these functional groups would likely confer specific physical and chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the nitro group is typically a good leaving group, and the alkyne group could potentially undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could confer basicity to the molecule, and the fluorine atom could affect the molecule’s lipophilicity.

Future Directions

Future research on this compound could involve investigating its potential biological activities, optimizing its synthesis, and studying its physical and chemical properties in more detail.